Cas no 70682-63-2 (2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-)

2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl- structure
70682-63-2 structure
Product Name:2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
CAS No:70682-63-2
MF:C13H15NO4S
MW:281.32750248909
CID:566416
PubChem ID:116793
Update Time:2025-04-19

2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
    • 6-hydroxy-N-(2-hydroxyethyl)-N-methylnaphthalene-2-sulfonamide
    • 6-hydroxy-N-(2-hydroxyethyl)-N-methylnaphthalene-2-sulphonamide
    • EINECS 274-743-6
    • 2-Naphthalenesulfonamide, 6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
    • DTXSID2072099
    • 70682-63-2
    • 6-Hydroxy-N-(2-hydroxyethyl)-N-metylnaphthalene-2-sulfonamide
    • NS00037084
    • 6-Hydroxy-N-(2-hydroxyethyl)-N-methyl-2-naphthalenesulfonamide
    • N5HY74U44K
    • Inchi: 1S/C13H15NO4S/c1-14(6-7-15)19(17,18)13-5-3-10-8-12(16)4-2-11(10)9-13/h2-5,8-9,15-16H,6-7H2,1H3
    • InChI Key: BNGPSCLHKGSOLB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=C(C=CC=2C=1)O)(N(C)CCO)(=O)=O

Computed Properties

  • Exact Mass: 281.07225
  • Monoisotopic Mass: 281.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.3
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 77.84
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